N1-(2-methoxy-2-(2-methoxyphenyl)ethyl)-N2-(2-(methylthio)phenyl)oxalamide
Description
N1-(2-methoxy-2-(2-methoxyphenyl)ethyl)-N2-(2-(methylthio)phenyl)oxalamide is a useful research compound. Its molecular formula is C19H22N2O4S and its molecular weight is 374.46. The purity is usually 95%.
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Scientific Research Applications
Environmental Remediation Techniques
A study by Pignatello and Yunfu (1995) explored the complete oxidation of pesticides in water using the photoassisted Fenton reaction, demonstrating the potential for chemical compounds to degrade environmental pollutants effectively. This research suggests applications for similar compounds in the detoxification and treatment of contaminated water sources (Pignatello & Yunfu, 1995).
Pharmaceutical Research
Research into receptor differentiation by Lands, Ludueña, and Buzzo (1967) and novel synthetic pathways for pharmaceutical compounds by Mamedov et al. (2016) highlights the potential of complex oxalamides and related chemicals in the development of new drugs and understanding biological mechanisms. These studies underscore the chemical compound's relevance in designing high-affinity ligands for receptors and synthesizing novel pharmaceutical agents (Lands, Ludueña, & Buzzo, 1967; Mamedov et al., 2016).
Chemical Synthesis and Catalysis
A study by Smith, El‐Hiti, and Alshammari (2013) on directed lithiation highlights the importance of precise chemical reactions in synthesizing complex organic molecules, indicating potential applications in creating specifically designed compounds for research and industrial purposes (Smith, El‐Hiti, & Alshammari, 2013).
Analytical Chemistry and Metabolite Analysis
Ohashi, Nakamura, and Yoshikawa (1999) developed a method for determining novel orally active non-peptide endothelin antagonists in rat plasma and tissues, showcasing the role of related chemical structures in analytical methodologies for drug development and pharmacokinetic studies (Ohashi, Nakamura, & Yoshikawa, 1999).
Properties
IUPAC Name |
N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-N'-(2-methylsulfanylphenyl)oxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4S/c1-24-15-10-6-4-8-13(15)16(25-2)12-20-18(22)19(23)21-14-9-5-7-11-17(14)26-3/h4-11,16H,12H2,1-3H3,(H,20,22)(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLSPJJYXPDJPIJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(CNC(=O)C(=O)NC2=CC=CC=C2SC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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